Cas no 942195-83-7 (2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid)

• Product Name: 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid
• CAS No: 942195-83-7
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD27939428
• CID: 1093331
• PubChem ID: 68574531
• Update Time: 2025-08-04

2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carboxylic acid
• 2-methyl-7-phenylmethoxy-3H-benzimidazole-5-carboxylic acid
• 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic acid (ACI)
• 2-Methyl-4-[(phenylmethyl)oxy]-1H-benzimidazole-6-carboxylic acid
• SCHEMBL3267465
• 4-(benzyloxy)-2-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• 4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carboxylicacid
• XH0240
• D93862
• CS-0186881
• AS-77365
• ALVXSXAHKPXTSN-UHFFFAOYSA-N
• 942195-83-7
• 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid

• MDL： MFCD27939428
• Inchi： 1S/C16H14N2O3/c1-10-17-13-7-12(16(19)20)8-14(15(13)18-10)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)(H,19,20)
• InChI Key： ALVXSXAHKPXTSN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OCC2C=CC=CC=2)C2=C(N=C(C)N2)C=1)O

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid

2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid: A Promising Compound for Biomedical Applications

The compound 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid (CAS No. 942195-83-7) is a synthesized benzimidazole derivative that has garnered significant attention in the field of biomedical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse pharmacological properties. The inclusion of a carboxylic acid group at position 5, along with a phenylmethoxy substituent at position 7 and a methyl group at position 2, makes this compound unique and potentially valuable for various therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound due to its promising pharmacological properties. The benzimidazole core structure is known for its ability to form hydrogen bonds, which can enhance bioavailability and target binding affinity. The addition of a carboxylic acid group at position 5 introduces an additional site for potential drug-target interaction, while the phenylmethoxy substituent at position 7 adds steric bulk and may influence the compound's metabolic stability.

One of the most exciting aspects of this compound is its potential anti-inflammatory activity. In preclinical studies, benzimidazole derivatives have shown significant efficacy in reducing inflammation by inhibiting COX-2 (Cyclooxygenase-2) enzyme activity. The presence of the carboxylic acid group and the phenylmethoxy substituent may further enhance this activity by modulating pro-inflammatory cytokines and nitric oxide production.

Furthermore, this compound has demonstrated antimicrobial properties, particularly against Gram-positive bacteria such as *Staphylococcus aureus* and *Bacillus subtilis*. The benzimidazole ring system is known to disrupt bacterial cell wall synthesis, while the phenylmethoxy group may enhance the compound's bacterial membrane permeability. These findings suggest that this compound could be a valuable candidate for the development of novel antibiotics, which are increasingly needed due to the rise of multidrug-resistant strains.

Another area of interest is the potential anticancer activity of this compound. Benzimidazole derivatives have been explored as anti-cancer agents due to their ability to induce apoptosis and inhibit cell proliferation. The carboxylic acid group may enhance the compound's ability to chelate metal ions, which are often involved in cancer cell signaling pathways. Additionally, the methyl group at position 2 may influence the compound's electrophilic aromatic substitution reactivity, potentially modulating its interaction with DNA repair enzymes.

Recent advancements in drug delivery systems have also explored the potential of this compound as a carrier molecule. The benzimidazole core structure can be functionalized to form nanoparticles or liposomal formulations, which can improve the solubility and targeted delivery of therapeutic agents. The phenylmethoxy substituent may enhance the compound's ability to form stable micelles in aqueous environments, making it a promising candidate for controlled drug release systems.

In conclusion, 2-Methyl-7-(phenylmethoxy)-1H-benzimidazole-5-carboxylic Acid (CAS No. 942195-83-7) is a multifaceted compound with significant potential in the field of biomedical research. Its unique structure, combining a benzimidazole core, a carboxylic acid group, and a phenylmethoxy substituent, makes it an excellent candidate for exploring various therapeutic applications. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in inflammation, antimicrobial therapy, and oncology.